2-Fluoro-3-methylbenzylmagnesium bromide, 0.25 M in 2-MeTHF
Overview
Description
Scientific Research Applications
2-Fluoro-3-methylbenzylmagnesium bromide is used in a variety of scientific research applications. It is commonly used to synthesize Grignard reagents, which are versatile and important reagents in organic synthesis. Grignard reagents can be used to prepare a variety of organic compounds, including alcohols, amines, aldehydes, ketones, and carboxylic acids. Additionally, 2-Fluoro-3-methylbenzylmagnesium bromide is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of 2-Fluoro-3-methylbenzylmagnesium bromide is based on the formation of Grignard reagents. The Grignard reagent is formed when the magnesium atom of the 2-Fluoro-3-methylbenzylmagnesium bromide reacts with the bromide atom of the 2-fluoro-3-methylbenzyl bromide. The Grignard reagent is then able to react with a variety of other organic compounds to form new products.
Biochemical and Physiological Effects
2-Fluoro-3-methylbenzylmagnesium bromide does not have any direct biochemical or physiological effects. It is only used as a reagent in organic synthesis and does not enter into the body's biochemical or physiological pathways.
Advantages and Limitations for Lab Experiments
2-Fluoro-3-methylbenzylmagnesium bromide is a versatile reagent that is useful for a variety of synthetic transformations. It is relatively inexpensive and easy to obtain, and can be stored for long periods of time without degradation. However, it is important to note that it is a strong base and can be corrosive to skin and eyes. Additionally, it should be handled with care as it is highly flammable.
Future Directions
In the future, 2-Fluoro-3-methylbenzylmagnesium bromide could be used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it could be used to synthesize a variety of Grignard reagents, which could be used for a variety of synthetic transformations. Additionally, further research could be conducted to investigate the potential for using 2-Fluoro-3-methylbenzylmagnesium bromide as a catalyst for organic reactions. Finally, research could be conducted to investigate the potential for using 2-Fluoro-3-methylbenzylmagnesium bromide as a reagent for the synthesis of new materials.
Synthesis Methods
2-Fluoro-3-methylbenzylmagnesium bromide is synthesized by the reaction of 2-fluoro-3-methylbenzyl bromide with magnesium in anhydrous 2-MeTHF. The reaction is typically conducted at room temperature and is complete after 1-2 hours. The product is then isolated by filtration and dried under vacuum.
Safety and Hazards
The safety information available indicates that this compound may present several hazards. The associated hazard statements include H225, H302, H314, H315, H319, H335, and H351 . These correspond to various risks, including flammability, harm if swallowed, skin and eye irritation, respiratory irritation, and suspected carcinogenicity .
properties
IUPAC Name |
magnesium;2-fluoro-1-methanidyl-3-methylbenzene;bromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F.BrH.Mg/c1-6-4-3-5-7(2)8(6)9;;/h3-5H,1H2,2H3;1H;/q-1;;+2/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUTSDOZWEMPPNI-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)[CH2-])F.[Mg+2].[Br-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFMg |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
